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Compound of Interest

Compound Name: Einecs 285-118-2

Cat. No.: B12675143

Abstract: This technical guide addresses the physical characteristics of the chemical substance
identified by EINECS number 285-118-2. Extensive searches of publicly available chemical
databases and scientific literature have revealed that this substance is chemically defined as
"adipic acid, compound with 2,2'-iminodiethanol (1:2)," with the corresponding CAS number
85029-95-4. However, specific experimental data on the physical properties of this particular
compound are not available in the public domain. This guide, therefore, provides a detailed
summary of the physical characteristics of its individual constituent components: adipic acid
and 2,2'-iminodiethanol (also known as diethanolamine). Furthermore, it outlines general
experimental protocols for the determination of key physical properties and presents a
conceptual workflow for the physical characterization of a chemical substance. This information
is intended to serve as a foundational resource for researchers, scientists, and drug
development professionals.

Introduction

EINECS 285-118-2 is the European Inventory of Existing Commercial Chemical Substances
registration number for the compound formed by the 1:2 reaction of adipic acid and 2,2'-
iminodiethanol. A thorough understanding of the physical characteristics of a chemical entity is
fundamental for its application in research and development, particularly in the pharmaceutical
industry where properties such as solubility, melting point, and boiling point are critical for
formulation, processing, and bioavailability.
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Due to the absence of specific experimental data for EINECS 285-118-2, this guide will focus
on the well-documented physical properties of its precursors. It is important to note that the
properties of the final compound will be different from those of its individual components due to
the chemical interactions and the formation of a new chemical entity.

Physical Characteristics of Constituent
Components

The following sections detail the physical properties of adipic acid and 2,2'-iminodiethanol.
Adipic Acid

Adipic acid is a white crystalline solid. It is the organic compound with the formula
(CH2)a(COOH)-.

Physical Property Value

Molecular Formula CéH1004

Molar Mass 146.14 g/mol
Appearance White crystalline powder
Melting Point 152.1°C

Boiling Point 337.5°C

Solubility in Water 1.4 g/100 mL at 15 °C
Density 1.36 g/cm3

pKai 4.43

pKa: 541

2,2'-Iminodiethanol (Diethanolamine)

Diethanolamine is an organic compound with the formula HN(CH2CH20H)z-. It is a white solid at
room temperature, but its tendency to absorb water and supercool means it is often
encountered as a colorless, viscous liquid.
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Physical Property Value

Molecular Formula CsH11NO:2

Molar Mass 105.14 g/mol

Appearance White solid or colorless viscous liquid
Melting Point 28 °C

Boiling Point 268.8 °C

Solubility in Water Miscible

Density 1.097 g/cm3

pKa 8.88

General Experimental Protocols for Physical
Characterization

In the absence of specific experimental data for EINECS 285-118-2, this section provides
generalized methodologies for determining the key physical characteristics of a chemical
compound.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure substance, the melting point is a sharp, well-defined temperature.

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer or placed in the heating
block of a melting point apparatus.

o Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the
expected melting point.
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» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes liquid (completion of melting) are
recorded. This range is the melting point of the substance.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

o Apparatus Setup: A small volume of the liquid is placed in a distillation flask with a few boiling
chips. A thermometer is positioned in the neck of the flask such that the top of the bulb is
level with the bottom of the side-arm leading to the condenser.

o Heating: The flask is gently heated.

o Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature will stabilize at the boiling point of the liquid. This stable temperature reading is
recorded as the boiling point. The atmospheric pressure should also be recorded as the
boiling point is pressure-dependent.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Shake-Flask Method

o Sample Preparation: An excess amount of the solid solute is added to a known volume of the
solvent in a flask.

o Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant
temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The undissolved solute is separated from the solution by centrifugation or
filtration.
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e Analysis: The concentration of the solute in the resulting saturated solution is determined
using a suitable analytical technique (e.g., spectroscopy, chromatography). This
concentration represents the solubility of the substance in that solvent at that temperature.

Conceptual Workflow for Physical Characterization

The following diagram illustrates a general workflow for the determination of the physical
characteristics of a new chemical entity.

Caption: Conceptual workflow for the physical characterization of a chemical compound.

Conclusion

While specific physical characteristics for EINECS 285-118-2 are not documented in publicly
accessible literature, an understanding of its constituent components, adipic acid and 2,2'-
iminodiethanol, provides a foundational basis for anticipating its general properties. The
experimental protocols and workflow detailed in this guide offer a systematic approach for the
empirical determination of these crucial parameters, which is an essential step in the research
and development of any new chemical entity. It is recommended that these experimental
determinations be carried out to fully characterize EINECS 285-118-2 for any future
applications.

 To cite this document: BenchChem. [Technical Guide: Physical Characteristics of EINECS
285-118-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12675143#physical-characteristics-of-einecs-285-
118-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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